Cas no 14206-01-0 (Hexacosanoic acid,triacontyl ester)

Hexacosanoic acid,triacontyl ester structure
14206-01-0 structure
Product name:Hexacosanoic acid,triacontyl ester
CAS No:14206-01-0
MF:C56H112O2
MW:817.487298965454
CID:152363
PubChem ID:84258

Hexacosanoic acid,triacontyl ester Chemical and Physical Properties

Names and Identifiers

    • Hexacosanoic acid,triacontyl ester
    • triacontyl hexacosanoate
    • 1-Triacontanol cerotate
    • BRN 1898368
    • CTK4C2922
    • EINECS 238-061-2
    • Hexacosansaeure-n-triacontylester
    • Marsilin
    • Marsiline
    • Marsiline(7CI)
    • Triacontylhexacosanoat
    • Hexacosanoic acid triacontyl ester
    • DTXSID10161934
    • Triacontylhexacosanoate
    • NS00024613
    • 2CN8UU4ZYY
    • Hexacosanoic acid, triacontyl ester
    • UNII-2CN8UU4ZYY
    • SCHEMBL10881043
    • Cerotinsauremelissylester
    • TRIACONTYL-HEXACOSANOATE
    • 14206-01-0
    • Inchi: InChI=1S/C56H112O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-28-29-30-31-33-35-37-39-41-43-45-47-49-51-53-55-58-56(57)54-52-50-48-46-44-42-40-38-36-34-32-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-55H2,1-2H3
    • InChI Key: OHXVNPLQCLJGEX-UHFFFAOYSA-N
    • SMILES: C(CCC)CCCCCCCCCCCCCCCCCCCCCCCCCCOC(=O)CCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 816.86676
  • Monoisotopic Mass: 816.86623281g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 58
  • Rotatable Bond Count: 54
  • Complexity: 717
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 28.2
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

Recommend Articles

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
BIOOKE MICROELECTRONICS CO.,LTD
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.